Cas no 55553-54-3 (9H-Purin-6-amine,N-(1-phenylethyl)-)

• Product Name: 9H-Purin-6-amine,N-(1-phenylethyl)-
• CAS No: 55553-54-3
• MF: C₁₃H₁₃N₅
• MW: 239.275821447372
• CID: 373249
• PubChem ID: 124293
• Update Time: 2025-04-19

9H-Purin-6-amine,N-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,N-(1-phenylethyl)-
• alpha-(N6-adenyl)styrene oxide
• N-(1-phenylethyl)-7H-purin-6-amine
• N-(1-Phenylethyl)-9H-purin-6-amine
• Z56935828
• 1-phenylethyl(7H-purin-6-yl)amine
• F0578-0063
• SCHEMBL2623141
• DTXSID00874405
• (R)-alpha-(N(6)-Adenyl)styrene oxide
• ADENINE,6N-(1-PHENYLETHYL)
• CL-16625
• SR-01000007303
• 6-Phenylethylaminopurine
• 1H-Purin-6-amine, N-(1-phenylethyl)-
• CHEMBL1367143
• SMR000017460
• AKOS005853545
• AKOS016332226
• N-(1-Phenylethyl)-1H-purin-6-amine
• 6-(a-methylbenzylamino)purine
• cid_124293
• NCGC00168501-01
• IFLab1_002363
• alpha-N6-Ad-SO
• HMS2249C11
• 55553-54-3
• regid7969507
• MLS000101215
• NCGC00081764-02
• Oprea1_551360
• AB00433751-04
• HMS1418L09
• SR-01000007303-1
• SCHEMBL17933810
• BDBM38842
• AKOS001063562

• Inchi： 1S/C13H13N5/c1-9(10-5-3-2-4-6-10)18-13-11-12(15-7-14-11)16-8-17-13/h2-9H,1H3,(H2,14,15,16,17,18)
• InChI Key： OPBOKLRORBKBAN-UHFFFAOYSA-N
• SMILES： N(C1=C2C(=NC=N1)N=CN2)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 239.11729
• Monoisotopic Mass: 239.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.337
• Boiling Point: 512.7°C at 760 mmHg
• Flash Point: 263.9°C
• Refractive Index: 1.731
• PSA: 66.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines